6,7,8-trimethoxy-2-(1H-pyrrol-2-yl)-3,4-dihydroquinazolin-4-one
Overview
Description
6,7,8-trimethoxy-2-(1H-pyrrol-2-yl)-3,4-dihydroquinazolin-4-one, also known as 6,7,8-TMQ, is a synthetic quinazolinone derivative with potential therapeutic applications in the field of medicine. It is a small molecule compound that has been studied for its potential use in the treatment of diseases such as cancer, inflammation, and neurodegenerative diseases. 6,7,8-TMQ has been found to possess a variety of biological activities, including anti-tumor, anti-inflammatory, anti-oxidant, and neuroprotective effects. This article will provide an overview of the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for 6,7,8-TMQ.
Mechanism of Action
The exact mechanism of action of 6,7,8-trimethoxy-2-(1H-pyrrol-2-yl)-3,4-dihydroquinazolin-4-one is not yet fully understood, however, several studies have suggested that it may act through a variety of pathways. For example, it has been found to inhibit the activity of various enzymes involved in the cell cycle, such as cyclin-dependent kinases and cyclin-dependent kinase inhibitors. In addition, it has been found to inhibit the activity of various transcription factors, such as nuclear factor-kappa B and activator protein-1. Furthermore, it has been found to inhibit the activity of various pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-1 beta.
Biochemical and Physiological Effects
6,7,8-trimethoxy-2-(1H-pyrrol-2-yl)-3,4-dihydroquinazolin-4-one has been found to possess a variety of biochemical and physiological effects. For example, it has been found to inhibit the growth of various types of cancer cells, including lung, breast, and colon cancer cells. In addition, it has been found to reduce inflammation and oxidative stress, which are associated with a variety of diseases. Furthermore, it has been found to possess anti-apoptotic and anti-metastatic properties, which may be beneficial in the treatment of cancer.
Advantages and Limitations for Lab Experiments
6,7,8-trimethoxy-2-(1H-pyrrol-2-yl)-3,4-dihydroquinazolin-4-one has several advantages for use in laboratory experiments. For example, it is a small molecule compound that is easy to synthesize and manipulate. In addition, it is relatively inexpensive and has been found to possess a variety of biological activities, which makes it a useful tool for studying the mechanisms of action of various diseases. However, it also has some limitations. For example, it has not been extensively studied, so its long-term safety and efficacy are not yet known. Furthermore, its exact mechanism of action is still not fully understood.
Future Directions
The potential applications of 6,7,8-trimethoxy-2-(1H-pyrrol-2-yl)-3,4-dihydroquinazolin-4-one are numerous and still being explored. Future research should focus on further elucidating its mechanism of action and exploring its potential therapeutic applications. In addition, further studies should be conducted to assess its long-term safety and efficacy. Furthermore, further research should be conducted to explore its potential use in the treatment of other diseases, such as diabetes, cardiovascular disease, and neurological disorders. Finally, further studies should be conducted to explore its potential use as a tool for drug discovery and development.
Synthesis Methods
6,7,8-trimethoxy-2-(1H-pyrrol-2-yl)-3,4-dihydroquinazolin-4-one can be synthesized from a variety of starting materials, such as pyrrole, quinazoline, and trimethoxybenzene. The most commonly used method for its synthesis involves the reaction of pyrrole with quinazoline and trimethoxybenzene in the presence of a base, such as sodium hydroxide. This reaction results in the formation of a quinazolinone intermediate, which is then reacted with a reducing agent, such as sodium borohydride, to yield 6,7,8-trimethoxy-2-(1H-pyrrol-2-yl)-3,4-dihydroquinazolin-4-one.
Scientific Research Applications
6,7,8-trimethoxy-2-(1H-pyrrol-2-yl)-3,4-dihydroquinazolin-4-one has been studied for its potential use in the treatment of a variety of diseases, including cancer, inflammation, and neurodegenerative diseases. It has been found to possess a variety of biological activities, including anti-tumor, anti-inflammatory, anti-oxidant, and neuroprotective effects. For example, 6,7,8-trimethoxy-2-(1H-pyrrol-2-yl)-3,4-dihydroquinazolin-4-one has been shown to inhibit the growth of various types of cancer cells, including lung, breast, and colon cancer cells. In addition, it has been found to reduce inflammation and oxidative stress, which are associated with a variety of diseases.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6,7,8-trimethoxy-2-(1H-pyrrol-2-yl)-3,4-dihydroquinazolin-4-one involves the condensation of 2-amino-3,4-dihydroquinazolin-4-one with 2-acetyl-1H-pyrrole followed by methylation of the resulting product.", "Starting Materials": [ "2-amino-3,4-dihydroquinazolin-4-one", "2-acetyl-1H-pyrrole", "Methyl iodide", "Sodium hydride", "Dimethylformamide (DMF)", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 2-amino-3,4-dihydroquinazolin-4-one and 2-acetyl-1H-pyrrole in DMF and add sodium hydride. Stir the mixture at room temperature for 2 hours to allow for condensation.", "Step 2: Add methyl iodide to the reaction mixture and stir for an additional 2 hours to allow for methylation.", "Step 3: Quench the reaction by adding ethanol and filter the resulting solid.", "Step 4: Recrystallize the solid from ethanol to obtain the final product, 6,7,8-trimethoxy-2-(1H-pyrrol-2-yl)-3,4-dihydroquinazolin-4-one." ] } | |
CAS RN |
2700216-93-7 |
Molecular Formula |
C15H15N3O4 |
Molecular Weight |
301.3 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
